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Compound of Interest

Compound Name: 4-Bromophenetole

Cat. No.: B047170

4-Bromophenetole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, spectral
data, and synthesis of 4-Bromophenetole (CAS No. 588-96-5). The information is presented
for easy reference and application in research and development.

Chemical Properties

4-Bromophenetole, also known as 1-bromo-4-ethoxybenzene, is an organic compound with
the chemical formula CsHoBrO.[1] It serves as a key intermediate in various organic syntheses,
particularly in the pharmaceutical and agrochemical industries.[2][3]
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Property Value References
Molecular Formula CsHoBrO [11[3]
Molecular Weight 201.06 g/mol [1][3]

Colorless to light yellow or light
Appearance o [1112][3]
red transparent liquid

Melting Point 4°C [21[4]
Boiling Point 233 °C [2][4]
Density 1.407 g/mL at 25 °C [2][3]
Refractive Index (n20/D) 1.551 [2][4]
Flash Point 103 °C (217.4 °F) [21[5]
Purity >98.0% (GC) [11[3]

Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 4-
Bromophenetole.

'H NMR Spectroscopy

The *H NMR spectrum of 4-Bromophenetole in CDCIs typically exhibits signals corresponding
to the aromatic protons and the ethyl group.[6]
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Chemical Shift . . .
Multiplicity Integration Assignment Reference

(3) ppm
Ar-H (ortho to -

7.35 d,J=8.7Hz 2H [4]
Br)
Ar-H (ortho to -

6.76 d,J=8.7Hz 2H [4]
OEY)

3.99 q,J=6.9 Hz 2H -OCH2CHs [4]

1.40 t,J=69Hz 3H -OCH2CHs [4]

3C NMR Spectroscopy

The 13C NMR spectrum provides a map of the carbon skeleton of the molecule.[6]

Chemical Shift (8) ppm Assighment
158.3 Ar-C (para to -Br)
132.4 Ar-C (ortho to -Br)
116.2 Ar-C (ortho to -OEt)
113.1 Ar-C (ipso to -Br)
63.6 -OCH2CHs

14.8 -OCH2CHs

Mass Spectrometry

Mass spectrometry confirms the molecular weight and elemental composition. The mass
spectrum of 4-Bromophenetole shows a characteristic isotopic pattern due to the presence of
bromine isotopes (7°Br and 8!Br).[6]
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miz Interpretation Reference
200/202 Molecular ion peak [M]* [6]
172/174 Fragment ion [M-C2Ha]* [7]
105 Fragment ion [7]

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the key functional groups present in 4-Bromophenetole.[6]

Absorption Band (cm~*) Functional Group

~3000-2850 C-H stretching (aromatic and aliphatic)
~1600-1450 C=C stretching (aromatic ring)

~1240 C-O-C stretching (aryl ether)

~1040 C-O stretching

~820 C-H bending (para-disubstituted benzene)

Experimental Protocols
Synthesis of 4-Bromophenetole

A common method for the synthesis of 4-Bromophenetole is the Williamson ether synthesis,
starting from 4-bromophenol.[4]

Materials:

4-bromophenol

lodoethane

Potassium carbonate

Acetone
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o Ethyl acetate

e Hexane

e Anhydrous sodium sulfate
Procedure:[4]

e To a solution of 4-bromophenol (50 g) in acetone (250 mL) at room temperature, add
potassium carbonate (118 g) and stir the mixture for 30 minutes.

o Slowly add iodoethane (67.6 g) dropwise to the reaction mixture.

e Heat the mixture to reflux for 10 hours, monitoring the reaction progress using thin-layer
chromatography (TLC).

o After the reaction is complete, filter the mixture and remove the acetone using a rotary
evaporator.

o Dissolve the residue in ethyl acetate and wash sequentially with water and saturated brine.
e Dry the organic layer over anhydrous sodium sulfate and concentrate it.

» Purify the crude product by silica gel column chromatography using a mixture of ethyl
acetate and hexane (1:7) as the eluent to obtain 4-bromophenetole as a colorless liquid.

Visualizations

The following diagrams illustrate the synthesis workflow and the analytical characterization
process for 4-Bromophenetole.

4-Bromophenol +

lodoethane
Coolin Filtration & > Ethyl Acetate Drying & Conc. Silica Gel Column
Concentration Extraction Chromatography 4-Bromophenetole

K2COs, Acetone
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Click to download full resolution via product page

Synthesis and purification workflow for 4-Bromophenetole.
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Workflow for the spectroscopic characterization of 4-Bromophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047170#4-bromophenetole-chemical-properties-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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